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Compound of Interest

Compound Name: CCT251545

Cat. No.: B15621817

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a detailed protocol for the preparation and oral administration
of the selective CDK8/CDK19 inhibitor, CCT251545, to rats for in vivo studies. The information
Is compiled to ensure safe and effective delivery of the compound for pharmacokinetic and
pharmacodynamic assessments.

Compound Information

CCT251545 is a potent and orally bioavailable small-molecule inhibitor of the Wnt signaling
pathway.[1][2][3] It functions as a selective chemical probe for exploring the role of Cyclin-
Dependent Kinase 8 (CDK8) and Cyclin-Dependent Kinase 19 (CDK19) in human disease.[1]
[2][3][4][5] By inhibiting these kinases, CCT251545 can modulate the expression of genes
regulated by the Wnt pathway and STAT1.[3][4][6]

Physicochemical Properties: CCT251545 is soluble in DMSO and insoluble in water.[1] This
necessitates the use of a specific vehicle for oral administration in animal models.

Quantitative Data Summary

The following table summarizes key quantitative data for the preparation and administration of
CCT251545 in rats.
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Parameter Value Reference
Compound CCT251545 N/A
Molecular Weight 421.92 g/mol [2]

_ N 5% DMSO, 40% PEG300, 5%
Vehicle Composition [1]

Tween80, 50% ddH20

Recommended Dosage 30-70 mg/kg [718]
Administration Volume 5-10 mL/kg [9][10]

) 16-18 gauge, 2-3 inches with
Gavage Needle Size _
rounded tip

[°]

Experimental Protocols

Preparation of CCT251545 Formulation for Oral Gavage

This protocol describes the preparation of a 10 mg/mL stock solution of CCT251545. The final

concentration for dosing should be calculated based on the desired dosage (mg/kg) and the

administration volume (mL/kQ).

Materials:

e CCT251545 powder

o Dimethyl sulfoxide (DMSO), sterile

o Polyethylene glycol 300 (PEG300), sterile
o Tween® 80 (Polysorbate 80), sterile
 Sterile distilled water (ddH20)

 Sterile conical tubes (15 mL or 50 mL)

» Pipettes and sterile filter tips

e \ortex mixer
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Procedure:

Calculate Required Amounts: Determine the total volume of formulation needed based on
the number of rats and the dosing volume.

Dissolve CCT251545 in DMSO: Weigh the required amount of CCT251545 powder and
dissolve it in the corresponding volume of DMSO to make up 5% of the final volume. Vortex
until the compound is completely dissolved. A clear solution should be obtained.

Add PEG300: Add PEG300 to the DMSO solution to make up 40% of the final volume. Mix
thoroughly by vortexing until the solution is homogeneous.

Add Tween 80: Add Tween 80 to the solution to make up 5% of the final volume. Vortex to
ensure complete mixing.

Add ddHz0: Slowly add sterile ddH20 to the mixture to reach the final desired volume. Mix
thoroughly. The final solution should be clear.

Storage: Use the formulation immediately for optimal results.[1] If short-term storage is
necessary, protect from light and store at 4°C. Before use, bring the solution to room
temperature and vortex to ensure homogeneity.

Oral Gavage Procedure in Rats

This protocol outlines the steps for safe and accurate oral administration of the CCT251545

formulation to rats. This procedure should only be performed by trained personnel.

Materials:

Rat restraint device (optional)

Appropriately sized gavage needles (16-18 gauge for adult rats) with a ball-tip
Syringes (1 mL or 3 mL, depending on the dosing volume)

Prepared CCT251545 formulation

Scale for weighing the rat
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Procedure:

Animal Preparation: Weigh the rat to determine the precise dosing volume. The maximum
recommended gavage volume is 10-20 mi/kg.[9][10]

Syringe Preparation: Draw the calculated volume of the CCT251545 formulation into a
syringe. Ensure there are no air bubbles. Attach the gavage needle to the syringe.

Animal Restraint: Gently but firmly restrain the rat. The head and neck should be extended to
create a straight line with the esophagus.[9][11]

Needle Insertion: Gently insert the gavage needle into the diastema (the gap between the
incisors and molars) and advance it along the roof of the mouth towards the esophagus. The
animal should swallow the tube as it is gently advanced. Do not force the needle. If
resistance is met, withdraw the needle and repeat the insertion.[9][11]

Compound Administration: Once the needle is correctly positioned in the esophagus (a pre-
measured length from the mouth to the last rib can be used as a guide), slowly administer
the solution.[9][10]

Post-Administration Monitoring: After administration, gently remove the needle and return the
rat to its cage. Monitor the animal for at least 10-15 minutes for any signs of distress, such
as labored breathing or choking, which could indicate accidental administration into the
trachea.[9]

Visualizations
Signaling Pathway of CCT251545
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Caption: Mechanism of action of CCT251545 in inhibiting Wnt and STAT1 signaling.
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Experimental Workflow for Oral Gavage
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Caption: Step-by-step workflow for the oral gavage of CCT251545 in rats.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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